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Compound of Interest

Compound Name: 3-Nitro-2-butanol

Cat. No.: B147359 Get Quote

3-Nitro-2-butanol: Application Notes and
Protocols
For Researchers, Scientists, and Drug Development Professionals

Executive Summary
3-Nitro-2-butanol is a nitro alcohol with potential applications in scientific research, particularly

as a substrate in enzymatic and metabolic studies. However, a comprehensive review of

available literature indicates a significant lack of documented use of 3-Nitro-2-butanol as a

solvent in chemical reactions. Its primary applications are centered on its role as a reactant or a

chiral building block. This document provides a summary of its known applications, physical

and chemical properties, safety protocols, and a representative synthesis protocol.

Physicochemical Properties of 3-Nitro-2-butanol
The following table summarizes the key physical and chemical properties of 3-Nitro-2-butanol.
This data is essential for its handling, storage, and use in any experimental setting.
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Property Value

Molecular Formula C₄H₉NO₃

Molecular Weight 119.12 g/mol [1][2]

Appearance Clear, slightly yellow liquid[3]

Boiling Point 55 °C at 0.5 mmHg

Density 1.1 g/mL at 25 °C

Refractive Index n20/D 1.441 (lit.)

Flash Point 91 °C (195.8 °F) - closed cup

CAS Number 6270-16-2

Known Applications
While not utilized as a solvent, 3-Nitro-2-butanol has been employed in specific research

contexts:

Enzyme Mechanism Studies: It has been used as a substrate to investigate the mechanism

of nitroalkane oxidase, an enzyme isolated from the fungus Fusarium oxysporum.[1][3][4]

Drug Metabolism Research: Researchers have utilized 3-Nitro-2-butanol to study the

oxidation of methylethylketoxime and acetoxime in liver microsomes from various species,

including rats, mice, and humans.[1][3]

Chiral Building Block: Due to its two chiral centers, 3-Nitro-2-butanol can serve as a

valuable chiral building block in asymmetric synthesis, allowing for the creation of specific

stereoisomers of more complex molecules.[5]

Synthesis of 3-Nitro-2-butanol
The primary synthesis route for 3-Nitro-2-butanol is the Henry reaction (nitroaldol

condensation) between nitroethane and acetaldehyde.[5]

Caption: Synthesis of 3-Nitro-2-butanol.
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Experimental Protocol: Synthesis of 3-Nitro-2-butanol
via Henry Reaction
This protocol is a representative example and may require optimization based on specific

laboratory conditions and desired yield.

Materials:

Nitroethane

Acetaldehyde

Sodium Hydroxide (NaOH)

Ethanol

Hydrochloric Acid (HCl), dilute solution

Diethyl ether

Anhydrous Magnesium Sulfate (MgSO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel

Ice bath

Separatory funnel

Rotary evaporator

Procedure:

Set up a round-bottom flask equipped with a magnetic stirrer and a dropping funnel in an ice

bath.
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Dissolve a catalytic amount of sodium hydroxide in ethanol in the flask.

Add nitroethane to the flask and cool the mixture to 0-5 °C with stirring.

Slowly add acetaldehyde to the mixture from the dropping funnel, maintaining the

temperature below 10 °C.

After the addition is complete, continue stirring the mixture in the ice bath for 2-3 hours.

Quench the reaction by slowly adding a dilute solution of hydrochloric acid until the mixture is

neutral.

Transfer the mixture to a separatory funnel and extract the product with diethyl ether (3x).

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

using a rotary evaporator to obtain crude 3-Nitro-2-butanol.

The crude product can be purified by vacuum distillation.

General Experimental Workflow for Known
Applications
The following diagram illustrates a general workflow for utilizing 3-Nitro-2-butanol as a

substrate in enzymatic or metabolic studies.

Caption: Workflow for substrate studies.

Safety and Handling
3-Nitro-2-butanol is a hazardous chemical and should be handled with appropriate safety

precautions in a well-ventilated fume hood.[1]

Hazard Statements:

Causes skin irritation (H315)[2]
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Causes serious eye irritation (H319)[2]

May cause respiratory irritation (H335)[2]

Precautionary Statements:

Wear protective gloves, protective clothing, eye protection, and face protection.

Avoid breathing dust, fume, gas, mist, vapors, or spray.

Use only outdoors or in a well-ventilated area.

IF ON SKIN: Wash with plenty of water.

IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Store in a well-ventilated place. Keep container tightly closed.

Personal Protective Equipment (PPE):

Safety glasses or goggles

Chemical-resistant gloves

Lab coat

Use a NIOSH-approved respirator if ventilation is inadequate.

Disposal:

Dispose of contents and container in accordance with local, regional, national, and international

regulations.

Conclusion
Based on the available scientific literature, 3-Nitro-2-butanol's primary role in a laboratory

setting is that of a substrate for enzymatic and metabolic studies, and as a chiral building block

in organic synthesis. There is no significant evidence to support its use as a solvent in chemical
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reactions. Researchers and drug development professionals should consider its documented

applications and handle it with the necessary safety precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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